Cas no 1803601-41-3 (2,2-Dimethyl-4-oxo-4-(propan-2-yloxy)butanoic acid)

• Product Name: 2,2-Dimethyl-4-oxo-4-(propan-2-yloxy)butanoic acid
• CAS No: 1803601-41-3
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• MDL: MFCD28397430
• CID: 5054842
• PubChem ID: 100757389
• Update Time: 2025-06-14

2,2-Dimethyl-4-oxo-4-(propan-2-yloxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-4-oxo-4-(propan-2-yloxy)butanoic acid
• 2,2-dimethyl-4-oxo-4-propan-2-yloxybutanoic acid
• Z2065788350
• 2,2-Dimethyl-4-oxo-4-(propan-2-yloxy)butanoic acid

• MDL： MFCD28397430
• Inchi： 1S/C9H16O4/c1-6(2)13-7(10)5-9(3,4)8(11)12/h6H,5H2,1-4H3,(H,11,12)
• InChI Key： UZYNNSSPMXMSCB-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(CC(C(=O)O)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 206
• XLogP3: 1.3
• Topological Polar Surface Area: 63.6

Additional information on 2,2-Dimethyl-4-oxo-4-(propan-2-yloxy)butanoic acid

Comprehensive Overview of 2,2-Dimethyl-4-oxo-4-(propan-2-yloxy)butanoic acid (CAS No. 1803601-41-3)

2,2-Dimethyl-4-oxo-4-(propan-2-yloxy)butanoic acid (CAS No. 1803601-41-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemicals, and fine chemical synthesis. This compound, characterized by its unique ester and carboxylic acid functional groups, serves as a versatile building block in the development of bioactive molecules. Its molecular structure, featuring a 2,2-dimethyl substitution and a propan-2-yloxy moiety, contributes to its stability and reactivity, making it a valuable candidate for researchers exploring novel synthetic pathways.

In recent years, the demand for high-purity intermediates like 2,2-Dimethyl-4-oxo-4-(propan-2-yloxy)butanoic acid has surged, driven by advancements in drug discovery and green chemistry. Researchers are particularly interested in its potential applications in asymmetric synthesis and catalysis, where its structural features can influence enantioselectivity. Additionally, the compound's compatibility with microwave-assisted reactions and flow chemistry aligns with the industry's shift toward sustainable and efficient manufacturing processes.

The synthesis of 2,2-Dimethyl-4-oxo-4-(propan-2-yloxy)butanoic acid typically involves esterification and oxidation steps, with careful control of reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its identity and quality. These methods are critical for meeting the stringent standards required in pharmaceutical-grade applications, where impurities can significantly impact downstream processes.

From a commercial perspective, CAS No. 1803601-41-3 is often sought after by suppliers specializing in custom synthesis and contract manufacturing. Its niche applications in flavor and fragrance industries, as well as its role in polymer additives, further expand its market potential. Companies are increasingly optimizing their supply chains to ensure consistent availability, addressing the growing needs of global research and development initiatives.

Environmental and regulatory considerations also play a pivotal role in the utilization of 2,2-Dimethyl-4-oxo-4-(propan-2-yloxy)butanoic acid. Compliance with REACH and FDA guidelines is essential for its adoption in GMP-compliant facilities. Moreover, the compound's biodegradability and low toxicity profile make it an attractive option for eco-friendly formulations, aligning with the broader trend toward sustainable chemistry.

In conclusion, 2,2-Dimethyl-4-oxo-4-(propan-2-yloxy)butanoic acid (CAS No. 1803601-41-3) represents a critical intersection of innovation and practicality in modern chemistry. Its multifaceted applications, combined with its alignment with industry trends such as green synthesis and precision medicine, underscore its importance in both academic and industrial settings. As research continues to uncover new uses for this compound, its relevance is expected to grow, solidifying its position as a cornerstone in advanced chemical development.